2-(4-chloro-2-fluorophenyl)-N-[4-(1-piperidinyl)benzyl]acetamide

• IUPAC Name: 2-(4-chloro-2-fluorophenyl)-N-[(4-piperidin-1-ylphenyl)methyl]acetamide
• InChI: InChI=1S/C20H22ClFN2O/c21-17-7-6-16(19(22)13-17)12-20(25)23-14-15-4-8-18(9-5-15)24-10-2-1-3-11-24/h4-9,13H,1-3,10-12,14H2,(H,23,25)
• InChI Key: GHMPVUHHGYRWAZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=CC=C(C=C2)CNC(=O)CC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C20H22ClFN2O
• Molecular Weight: 360.9 g/mol

Description

2-(4-chloro-2-fluorophenyl)-N-[4-(1-piperidinyl)benzyl]acetamide is a chemical compound that has been the subject of scientific research in recent years. This compound is commonly referred to as CFPA and is a member of the acetamide class of compounds. CFPA is known to have potential applications in the field of medicine, particularly in the treatment of cancer. In

Mechanism of Action

The mechanism of action of CFPA is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in the growth and proliferation of cancer cells. CFPA has been shown to inhibit the activity of the enzyme histone deacetylase, which is involved in the regulation of gene expression. In addition, CFPA has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication.
Biochemical and Physiological Effects:
CFPA has been found to have a number of biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells and induce apoptosis in these cells. In addition, CFPA has been found to inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. CFPA has also been found to have anti-inflammatory effects and has been shown to reduce the production of certain cytokines that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

CFPA has a number of advantages for use in lab experiments. The compound is relatively easy to synthesize and is stable under a variety of conditions. In addition, CFPA has been shown to be effective in the treatment of a variety of different types of cancer. However, there are also some limitations to the use of CFPA in lab experiments. For example, the compound can be toxic at high concentrations and may require special handling and disposal procedures.

Future Directions

There are a number of future directions for research on CFPA. One area of research could focus on the development of new and more effective synthesis methods for the compound. Another area of research could focus on the identification of new targets for the compound, particularly in the treatment of other types of cancer. In addition, future research could focus on the development of new formulations of CFPA that are more effective and have fewer side effects. Finally, research could focus on the development of new delivery methods for CFPA, such as targeted drug delivery systems, that could improve the efficacy and safety of the compound.

Synthesis Methods

The synthesis of CFPA is a complex process that involves several steps. The first step involves the reaction of 4-chloro-2-fluoroaniline with 4-(1-piperidinyl)benzaldehyde to form an imine intermediate. This intermediate is then reduced using sodium borohydride to form the corresponding amine. The final step involves the reaction of this amine with acetic anhydride to form CFPA.

Scientific Research Applications

CFPA has been the subject of extensive scientific research in recent years. The compound has been found to have potential applications in the treatment of cancer, particularly in the treatment of breast cancer. CFPA has been shown to inhibit the growth of cancer cells and induce apoptosis, or cell death, in these cells. In addition, CFPA has been found to be effective in the treatment of other types of cancer, including lung cancer and colon cancer.